Cas no 63972-19-0 (1,4,8,11-Tetraazacyclotetradecane-5,7-dione)

• Product Name: 1,4,8,11-Tetraazacyclotetradecane-5,7-dione
• CAS No: 63972-19-0
• Molecular Formula: C₁₀H₂₀N₄O₂
• Molecular Weight: 228.2914
• CID: 516143
• PubChem ID: 24860107

1,4,8,11-Tetraazacyclotetradecane-5,7-dione Properties

Names and Identifiers

• 1,4,8,11-Tetraazacyclotetradecane-5,7-dione
• 1,4,8,11-tetrazacyclotetradecane-5,7-dione
• 1,4,8,11-tetraazacyclotetradecane-12,14-dione
• 1,4,8,12-tetraazacyclotetradecane-5,7-dione
• 4,7,11,14-Tetraazacyclotetradecane-1,3-dione
• 5,7-dioxo-1,4,8,11-tetra-azacyclo-tetradecane
• cis-dioxocyclam
• Dioxocyclam
• IPS104
• DTXCID70136300
• AKOS016034880
• CS-0454490
• SCHEMBL243010
• DTXSID90213809
• 1,4,8,11-Tetraazacyclotetradecane-5,7-dione, 99%
• BGVLBVASHIQNIO-UHFFFAOYSA-N
• 5,7-dioxo-1,4,8,11-tetraazacyclotetradecane
• 63972-19-0

• MDL： MFCD00075005
• InChIKey： BGVLBVASHIQNIO-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H20N4O2/c15-9-8-10(16)14-7-5-12-3-1-2-11-4-6-13-9/h11-12H,1-8H2,(H,13,15)(H,14,16)
• SMILES： C1CNCCNC(=O)CC(=O)NCCNC1

Computed Properties

• Exact Mass: 228.15900
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 228.159
• Heavy Atom Count: 16
• Complexity: 211
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.7
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 82.3A^2

Experimental Properties

• LogP: -0.49300
• PSA: 82.26000
• Refractive Index: 1.442
• Boiling Point: 552.1 °C at 760 mmHg
• Melting Point: 172-176 °C (lit.)
• Flash Point: 234.8 °C
• Color/Form: solid
• Solubility: Not available
• Density: 1.012

1,4,8,11-Tetraazacyclotetradecane-5,7-dione Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： S26; S28; S36/37/39; S45
• Risk Phrases：R34
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3259 8
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Risk Phrases： 34
• Signal Word：Danger
• FLUKA BRAND F CODES：9

1,4,8,11-Tetraazacyclotetradecane-5,7-dione Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%